1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-4-carboxamide
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H24N8O and its molecular weight is 416.489. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-5-lipoxygenase Agents
Novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their cytotoxic activities against cancer cell lines (HCT-116 and MCF-7) and 5-lipoxygenase inhibition activities. These compounds demonstrated promising activities, highlighting the potential of pyrazolopyrimidines in cancer therapy and inflammation control (Rahmouni et al., 2016).
Antimicrobial Agents
A series of novel 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and showed potent inhibitory activity against a variety of Gram-positive and Gram-negative bacteria. This underscores the potential of these compounds as antimicrobial agents, addressing the urgent need for new antibiotics due to rising drug resistance (Krishnamurthy et al., 2011).
Anti-Angiogenic and DNA Cleavage Studies
A series of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and evaluated for their anti-angiogenic activities using the chick chorioallantoic membrane (CAM) model. These compounds also exhibited differential migration and band intensities in DNA binding/cleavage assays, indicating their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).
Soluble Epoxide Hydrolase Inhibitors
1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase were identified, showcasing the importance of the triazine heterocycle for high potency and selectivity. These compounds were found to significantly affect a serum biomarker related to epoxide derived from linoleic acid, highlighting their potential application in various disease models by modulating epoxide levels (Thalji et al., 2013).
properties
IUPAC Name |
N-[2-(1H-indol-3-yl)ethyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N8O/c31-22(24-8-5-17-12-25-19-4-2-1-3-18(17)19)16-6-9-29(10-7-16)20-11-21(27-14-26-20)30-15-23-13-28-30/h1-4,11-16,25H,5-10H2,(H,24,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWCDVRFQNGQQGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CNC3=CC=CC=C32)C4=NC=NC(=C4)N5C=NC=N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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